Cas no 2229419-06-9 (O-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylhydroxylamine)

• Product Name: O-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylhydroxylamine
• CAS No: 2229419-06-9
• MF: C₈H₁₀BrN₃O
• MW: 244.088500499725
• CID: 5854417
• PubChem ID: 165797925
• Update Time: 2025-06-27

O-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylhydroxylamine
• O-[(5-bromo-2-cyclopropylpyrimidin-4-yl)methyl]hydroxylamine
• EN300-1916360
• 2229419-06-9

• Inchi： 1S/C8H10BrN3O/c9-6-3-11-8(5-1-2-5)12-7(6)4-13-10/h3,5H,1-2,4,10H2
• InChI Key： GSCYDKGXSGZRGO-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1CON

Computed Properties

• Exact Mass: 243.00072g/mol
• Monoisotopic Mass: 243.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61Ų

Additional information on O-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylhydroxylamine

Recent Advances in the Study of O-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylhydroxylamine (CAS: 2229419-06-9)

O-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylhydroxylamine (CAS: 2229419-06-9) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine scaffold and functionalized hydroxylamine moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent in its own right. Recent studies have focused on elucidating its synthetic pathways, physicochemical properties, and biological activities, particularly in the context of targeted drug discovery.

The synthesis of O-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylhydroxylamine involves a multi-step process that includes the introduction of the cyclopropyl group and subsequent functionalization with the hydroxylamine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research. The bromo-substituent at the 5-position of the pyrimidine ring provides a versatile handle for further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

In terms of biological activity, preliminary studies suggest that O-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylhydroxylamine exhibits interesting interactions with various biological targets. Its mechanism of action appears to involve modulation of enzymatic activity, particularly in pathways related to inflammation and oncology. Recent in vitro assays have demonstrated its potential as an inhibitor of specific kinases, which are critical in signal transduction pathways associated with cancer progression. These findings have spurred further investigation into its therapeutic applications.

One of the most significant recent developments is the exploration of this compound's role in PROTAC (Proteolysis Targeting Chimera) technology. Researchers have utilized O-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylhydroxylamine as a building block for the development of novel PROTAC molecules, which are designed to selectively degrade target proteins. This application highlights the compound's versatility and its potential to contribute to the next generation of targeted therapies.

Pharmacokinetic studies of O-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylhydroxylamine have also progressed, with recent data indicating favorable absorption and distribution profiles in preclinical models. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects. Current research efforts are focused on structural modifications to improve these properties while maintaining or enhancing its biological activity.

The safety profile of O-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylhydroxylamine is under active investigation. Recent toxicological studies have provided preliminary data on its acute and subchronic effects, which will be crucial for determining its potential for clinical development. These studies are particularly important given the compound's reactive hydroxylamine functional group, which requires careful evaluation of potential genotoxicity risks.

Looking forward, O-(5-bromo-2-cyclopropylpyrimidin-4-yl)methylhydroxylamine represents an exciting area of research in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and a promising candidate for further development. Ongoing research is expected to provide deeper insights into its mechanism of action, optimize its pharmacological properties, and explore its potential in various therapeutic areas, particularly in oncology and inflammatory diseases.